Cas no 8059-24-3 (Vitamin B6)

• Product Name: Vitamin B6
• CAS No: 8059-24-3
• MF: C₈H₁₀NO₅P
• MW: 231.142463207245
• CID: 48099
• PubChem ID: 104817
• Update Time: 2025-11-03

Vitamin B6 Chemical and Physical Properties

Names and Identifiers

• Vitamin B6
• 5-((3AR,6S,6AS)-2-OXO-HEXAHYDRO-THIENO[3,4-D]IMIDAZOL-6-YL)-PENTANOIC ACID
• BIOEPIDERM
• BIOS H
• (+)-BIOTIN
• BIOTIN
• BIOTIN, IMMOBILIZED ON DEXTRAN
• BIOTIN, IMMOBILIZED ON DEXTRAN-LYSINE
• BIOTINUM
• BIOTIN(V-H)
• CIS-HEXAHYDRO-2-OXO-1H-THIENE[3,4]IMIDAZOLE-4-VALERIC ACID
• COENZYME R
• D(+)-BIOTIN
• D-BIOTIN
• D-CIS-HEXAHYDRO-2-OXO-1H-THIENO[3,4-D]IMIDAZOLE-4-PENTANOIC ACID
• FACTOR S
• HEXAHYDRO-2-OXO-1H-THIENO[3,4-D]IMIDAZOLE-4-PENTANOIC ACID
• PHOTOPROBE(R) BIOTIN
• RONACARE(TM) BIOTIN PLUS
• VITAMIN B7
• VITAMIN H
• (5-hydroxy-4,6-dimethylpyridin-3-yl)methyl phosphate
• Pyridoxine HCL
• 2,4-Dimethyl-5-(phosphonatooxymethyl)pyridin-3-ol
• NS00020888
• Vitamin B6,(S)
• FT-0636608
• Vitamin B 6
• A19429
• 8059-24-3
• EINECS 232-503-8
• AKOS015891944

• Inchi： 1S/C8H12NO5P/c1-5-7(4-14-15(11,12)13)3-9-6(2)8(5)10/h3,10H,4H2,1-2H3,(H2,11,12,13)/p-2
• InChI Key： RBCOYOYDYNXAFA-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OCC1=CN=C(C)C(=C1C)O

Computed Properties

• Exact Mass: 231.03000
• Monoisotopic Mass: 231.02965942 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.14
• XLogP3: -0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Color/Form: Colorless crystal power
• Density: No data available
• Melting Point: 231-233 °C(lit.)
• Boiling Point: 567.6±60.0 °C at 760 mmHg
• Flash Point: 297.1±32.9 °C
• Solubility: H2O: 0.2 mg/mL Solubility increases with addition of 1 N NaOH.
• PSA: 115.35000
• LogP: 1.88970
• Vapor Pressure: 25°C时0.0±1.6 mmHg

Vitamin B6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Safety Instruction： S24/25:Prevent skin and eye contact.
• FLUKA BRAND F CODES：8
• RTECS：XJ9088200
• Storage Condition：2-8°C，4°C条件下存储,-4摄氏度存储更佳

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Vitamin B6

The Role and Applications of Vitamin B6 (CAS No. 8059-24-3)

Vitamin B6, chemically known as pyridoxine, is a water-soluble vitamin essential for numerous physiological processes in the human body. With the CAS number 8059-24-3, this compound is widely recognized for its critical role in amino acid metabolism, neurotransmitter synthesis, and heme biosynthesis. The importance of Vitamin B6 has been extensively studied in both nutritional science and pharmacology, making it a cornerstone in therapeutic and preventive health strategies.

The molecular structure of Vitamin B6 (CAS No. 8059-24-3) consists of a pyridine ring substituted with an hydroxyl group at the 4-position and an ethyl side chain at the 5-position. This unique configuration enables its participation in various enzymatic reactions, particularly those involving transamination, decarboxylation, and beta-oxidation. The versatility of Vitamin B6 in these processes underscores its indispensable role in maintaining metabolic homeostasis.

Recent advancements in clinical research have highlighted the therapeutic potential of Vitamin B6 beyond its traditional applications. Studies have demonstrated its efficacy in managing nausea and vomiting during pregnancy, as well as its supportive role in chemotherapy-induced nausea. Furthermore, emerging research suggests that Vitamin B6 may play a protective role against neurodegenerative diseases by influencing neurotransmitter synthesis and antioxidant defense mechanisms.

The biochemical pathways involving Vitamin B6 (CAS No. 8059-24-3) are intricate and multifaceted. Pyridoxal phosphate (PLP), the active form of Vitamin B6, acts as a cofactor for over 100 enzymes, including those responsible for glycogen breakdown, amino acid catabolism, and fatty acid metabolism. These enzymatic activities are crucial for energy production, muscle function, and immune system regulation.

In the realm of pharmaceutical development, Vitamin B6 has been explored as an adjuvant therapy for various conditions. For instance, its ability to enhance neurotransmitter synthesis has led to investigations into its potential benefits for individuals with neurological disorders such as Parkinson's disease and epilepsy. Additionally, the anti-inflammatory properties associated with Vitamin B6 have prompted research into its role in modulating immune responses and reducing chronic inflammation.

The dietary intake of Vitamin B6 is essential for maintaining optimal health, as the body cannot synthesize it endogenously. Rich sources include poultry, fish, potatoes, bananas, and fortified cereals. However, dietary deficiencies can occur due to inadequate intake or malabsorption syndromes, necessitating supplementation in certain populations.

Recent clinical trials have underscored the importance of adequate Vitamin B6 levels in pregnant women. Supplementation has been shown to reduce the risk of neural tube defects in offspring while alleviating common pregnancy-related symptoms such as morning sickness. These findings have reinforced recommendations for routine prenatal screening and supplementation strategies.

The pharmacokinetics of Vitamin B6 (CAS No. 8059-24-3) are characterized by rapid absorption from the gastrointestinal tract and widespread distribution throughout bodily tissues. Excretion primarily occurs via urine, with a half-life ranging from several hours to a day depending on individual metabolic rates. This rapid turnover necessitates regular dietary intake or supplementation to sustain optimal levels.

Future research directions for Vitamin B6 focus on elucidating its mechanisms of action in complex biological systems and identifying novel therapeutic applications. The integration of genetic profiling with biochemical assays aims to personalize Vitamin B6 supplementation based on individual metabolic needs and genetic predispositions.

In conclusion, Vitamin B6 (CAS No. 8059-24-3) remains a vital nutrient with far-reaching implications for health and disease management. Its multifaceted roles in metabolism, neurotransmission, and immune function highlight its significance as both a dietary essential and a pharmacological agent.